4-Cyano-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide

• IUPAC Name: 4-cyano-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C13H13N5O2S2/c1-9-15-16-13(21-9)18-7-11(8-18)17-22(19,20)12-4-2-10(6-14)3-5-12/h2-5,11,17H,7-8H2,1H3
• InChI Key: FWMNQEBGHHNAKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NS(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C13H13N5O2S2
• Molecular Weight: 335.4 g/mol

Description

4-Cyano-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a sulfonamide derivative that exhibits promising pharmacological properties, making it a potential candidate for drug development.

Scientific Research Applications

Photodynamic Therapy and Fluorescence Properties

• Application in Photodynamic Therapy : A derivative of the compound, used in zinc phthalocyanine, shows potential as a Type II photosensitizer for treating cancer in photodynamic therapy. Its high singlet oxygen quantum yield and good fluorescence properties are key attributes (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Anticancer Properties : Derivatives of this compound have shown marked anticancer activity, particularly against human colorectal carcinoma (HCT116) and human cervix carcinoma (HeLa) cell lines. The compound demonstrates high selectivity, which is critical in developing new anticancer treatments (Karakuş et al., 2018).

Antimicrobial Properties

• Synthesis for Antimicrobial Agents : New benzimidazole derivatives containing this compound have been synthesized and evaluated for their antimicrobial activity, indicating its potential in creating new antimicrobial agents (Ansari & Lal, 2009).

Inhibition of Carbonic Anhydrase Isozymes

• Inhibition of Human Carbonic Anhydrases : Research shows that certain benzenesulfonamides, including derivatives of this compound, effectively inhibit human carbonic anhydrase isozymes, which are significant in various physiological functions. These inhibitors can be crucial in treating several diseases, including cancer (Alafeefy et al., 2015).

Applications in Textile Industry

• UV Protection and Antimicrobial of Cotton Fabrics : This compound has been used in the design of azo dyes for cotton fabrics, offering UV protection and antibacterial properties. This indicates its utility in the textile industry for enhancing the functional properties of fabrics (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Enzyme Inhibition Studies

• Enzyme Inhibition Potential : Sulfonamide derivatives of this compound were synthesized and evaluated for their inhibition potential against human carbonic anhydrase isoenzymes. Although showing weak inhibition, they are considered potential lead molecules for developing selective inhibitors (Mishra et al., 2016).